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Compound of Interest

Compound Name:
5,6-Dimethoxy-2-nitro-1-

benzofuran

CAS No.: 65162-20-1

Cat. No.: B14482410

Get Quote

Part 1: Executive Summary & Physicochemical
Profile[1]
Introduction
5,6-Dimethoxy-2-nitro-1-benzofuran is a highly functionalized heterocyclic scaffold often

utilized as an intermediate in the synthesis of bioactive pharmaceutical ingredients (APIs),

particularly in antimicrobial and antitumor research.[1][2][3] The presence of the nitro group at

the C2 position introduces significant polarity and planarity to the molecule, while the methoxy

groups at C5 and C6 increase electron density and lipophilicity.

This "push-pull" electronic structure creates specific purification challenges:

High Melting Point: Nitro-benzofurans typically exhibit high melting thresholds (>150°C),

requiring high-boiling solvents for thermal recrystallization.[1]

Thermal Instability: The nitro group renders the compound sensitive to prolonged heating,

necessitating rapid dissolution cycles.[1]
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Photosensitivity: Benzofurans are prone to photodegradation; crystallization must occur in

amber glassware or low-light conditions.[1]

Physicochemical Profile (Predicted)
Molecular Formula: C₁₀H₉NO₅[1]

Molecular Weight: 223.18 g/mol [1]

Appearance: Yellow to orange crystalline needles or plates.[1]

Melting Point (Range): 175°C – 195°C (Dependent on polymorph/purity).

Solubility Profile:

High Solubility: DMSO, DMF, Dichloromethane (DCM).

Moderate Solubility (Hot): Ethyl Acetate, Ethanol, Acetic Acid.

Low Solubility: Hexanes, Water, Diethyl Ether.

Part 2: Pre-Crystallization Workup (Critical)
Direct crystallization from crude reaction mixtures (often involving bromonitromethane and

salicylaldehydes) frequently fails due to phenolic tars.[1] A "Polishing Step" is mandatory.[1]

Protocol: Silica Plug Filtration
Purpose: To remove polar oligomers and baseline impurities that inhibit nucleation.[1]

Dissolution: Dissolve crude solid in minimum Dichloromethane (DCM).

Adsorption: Add silica gel (230-400 mesh) to the solution (1g silica per 1g crude).[1]

Filtration: Pass through a short pad of silica eluting with DCM.[1]

Concentration: Evaporate solvent in vacuo to obtain a semi-crystalline solid. Do not dry

completely to a hard cake; leave slightly solvated to aid redissolution.
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Part 3: Crystallization Protocols
Method A: Thermal Recrystallization (Ethanol)
Best for: High purity (>99%), removal of colored impurities.

Reagents:

Solvent: Absolute Ethanol (EtOH) or Ethanol/Acetic Acid (95:5).

Equipment: Amber round-bottom flask, reflux condenser, magnetic stirrer.

Step-by-Step Procedure:

Slurry Preparation: Place 5.0 g of pre-purified solid in a flask. Add 50 mL of Ethanol (10 vol).

Thermal Dissolution: Heat the mixture to reflux (78°C).

Checkpoint: If solid remains after 15 mins, add EtOH in 5 mL increments.

Note: If the solution is dark brown/black, add Activated Carbon (5 wt%), stir for 5 mins, and

filter hot through Celite.

Controlled Cooling (Nucleation):

Remove heat source.[1] Allow the flask to cool to room temperature (RT) on a cork ring

over 2 hours. Do not use an ice bath yet.[1]

Observation: Bright yellow needles should begin to form at ~45°C.[1]

Yield Maximization: Once at RT, place the flask in an ice bath (0-4°C) for 1 hour.

Isolation: Filter under vacuum using a Buchner funnel. Wash the cake with cold Ethanol (2 x

5 mL).

Drying: Dry in a vacuum oven at 40°C for 12 hours.

Method B: Anti-Solvent Precipitation (EtOAc / Heptane)
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Best for: Maximizing yield, recovering product from mother liquors.

Reagents:

Solvent: Ethyl Acetate (EtOAc).[1]

Anti-Solvent: n-Heptane (or Hexanes).[1]

Step-by-Step Procedure:

Dissolution: Dissolve 5.0 g of solid in minimum hot EtOAc (~20-30 mL) at 60°C.

Anti-Solvent Addition:

While stirring rapidly at 50°C, add hot n-Heptane dropwise.

Cloud Point: Stop addition when the solution turns permanently turbid.[1]

Add 1 mL of EtOAc to clear the turbidity (restore supersaturation).[1]

Crystallization: Allow the clear solution to cool slowly to RT.

Digestion: If an "oil" forms instead of crystals (Oiling Out), reheat to redissolve and add a

seed crystal of pure material. Stir vigorously.

Filtration: Collect solids as in Method A. Wash with 1:3 EtOAc:Heptane.

Part 4: Process Visualization (Workflow)
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Caption: Decision matrix for purification. Method A is preferred for analytical standards; Method

B for bulk intermediate isolation.

Part 5: Characterization & Quality Control
Parameter

Acceptance
Criteria

Method Notes

Appearance
Bright yellow/orange

needles
Visual

Dark color indicates

oxidation/tar.[1]

Melting Point Sharp (< 2°C range) DSC / Capillary
Broad range implies

solvent occlusion.[1]

Purity > 98.5% (Area %) HPLC (UV 254nm)
C18 Column,

ACN/Water gradient.

Residual Solvent < 5000 ppm (EtOH) GC-Headspace
Ethanol solvates are

common.[1]

Troubleshooting "Oiling Out": If the compound separates as a liquid oil rather than crystals:

Cause: Solution is too concentrated or cooling is too rapid.[1]

Fix: Reheat to dissolve the oil. Add 10% more solvent.[1] Add a seed crystal at the cloud

point temperature.[1]
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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